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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B1198903

This technical guide provides a detailed overview of the molecular formula and molecular
weight of the chemical compound C.I. 11115, also known as Disperse Red 13. The information
is intended for researchers, scientists, and professionals in drug development who require
precise data for experimental design and analysis.

Quantitative Data Summary

The fundamental physicochemical properties of C.I. 11115 are summarized in the table below
for easy reference and comparison.

Parameter Value
Molecular Formula C16H17CIN4O3[1][2][3]
Molecular Weight 348.78 g/mol [1][2]

Disperse Red 13, SETACYL RED 2B,
Synonyms

CELLITON RUBINE B, ACETAMINE RUBINE B
CAS Number 3180-81-2

Experimental Protocols

The determination of the molecular formula and weight of a compound like C.I. 11115 typically
involves a combination of analytical techniques. High-resolution mass spectrometry (HRMS) is
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a primary method for determining the elemental composition and exact mass of a molecule,
from which the molecular formula can be deduced. Techniques such as electrospray ionization
(ESI) or atmospheric pressure chemical ionization (APCI) are commonly used to generate ions
for mass analysis.

The molecular weight is then calculated based on the confirmed molecular formula using the
standard atomic weights of the constituent elements.

Logical Relationship Diagram

The following diagram illustrates the logical workflow from compound identification to the
determination of its molecular properties.

Workflow for Determining Molecular Properties of C.I. 11115

C.l. 11115
(Disperse Red 13)

Analytical Techniques

(e.g., Mass Spectrometry)

Elemental Composition
C,H,CILN, O

Molecular Formula

C16H17CIN4O3 Standard Atomic Weights

Calculated Molecular Weight
348.78 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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